Cas no 1804223-87-7 (5-(3-Bromopropanoyl)-2-methylbenzonitrile)

• Product Name: 5-(3-Bromopropanoyl)-2-methylbenzonitrile
• CAS No: 1804223-87-7
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5001981
• Update Time: 2025-06-08

5-(3-Bromopropanoyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropanoyl)-2-methylbenzonitrile

• Inchi： 1S/C11H10BrNO/c1-8-2-3-9(6-10(8)7-13)11(14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： RGCIPRFYSVIOGI-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C)=C(C#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9

Additional information on 5-(3-Bromopropanoyl)-2-methylbenzonitrile

Introduction to 5-(3-Bromopropanoyl)-2-methylbenzonitrile (CAS No. 1804223-87-7)

5-(3-Bromopropanoyl)-2-methylbenzonitrile, identified by its Chemical Abstracts Service (CAS) number 1804223-87-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring, which is further modified by a 3-bromopropanoyl side chain and a methyl substituent at the 2-position of the aromatic ring. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The 3-bromopropanoyl moiety introduces a reactive site for further functionalization, enabling the synthesis of more complex molecules through various coupling reactions, such as amide or ester bond formation. This flexibility is highly valuable in medicinal chemistry, where the ability to modify molecular structure is crucial for optimizing pharmacological properties. The methyl group at the 2-position of the benzene ring enhances the lipophilicity of the compound, which can influence its solubility and bioavailability in biological systems.

In recent years, benzonitrile derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise as intermediates in the synthesis of drugs targeting various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. The nitrile group in benzonitriles can undergo hydrolysis to form carboxylic acids or amidation reactions, providing multiple pathways for drug development.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-(3-Bromopropanoyl)-2-methylbenzonitrile, making it more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high precision, further expanding its utility in drug discovery programs.

The 3-bromopropanoyl side chain is particularly interesting from a synthetic perspective. It can serve as a precursor for introducing amino acid-like functionalities into molecules, which is relevant for peptidomimetic drug design. Additionally, bromine atoms are often employed in medicinal chemistry due to their reactivity in Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of aryl groups at various positions along the molecular scaffold.

From a computational chemistry standpoint, virtual screening and molecular docking studies have been utilized to evaluate the binding affinity of 5-(3-Bromopropanoyl)-2-methylbenzonitrile and its derivatives to biological targets. These studies have revealed potential interactions with enzymes and receptors involved in disease pathways, suggesting its role as a lead compound or intermediate in novel drug candidates.

The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors targeting post-translational modifications (PTMs), such as protein phosphorylation and ubiquitination. Benzonitrile derivatives have been explored as inhibitors due to their ability to mimic natural substrates or interfere with modifying enzymes. The structural features of 5-(3-Bromopropanoyl)-2-methylbenzonitrile, including the nitrile group and alkyl side chains, make it a candidate for designing such inhibitors.

In conclusion, 5-(3-Bromopropanoyl)-2-methylbenzonitrile (CAS No. 1804223-87-7) represents a valuable building block in synthetic organic chemistry and pharmaceutical research. Its unique structural attributes and reactivity profile position it as a key intermediate for developing novel therapeutic agents. As research continues to uncover new synthetic strategies and biological applications, this compound is likely to remain an important component in future drug discovery efforts.